Cas no 37825-77-7 (4-Methoxy-3'-methylbenzhydrol)

• Product Name: 4-Methoxy-3'-methylbenzhydrol
• CAS No: 37825-77-7
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• MDL: MFCD06201277
• CID: 2938273
• Update Time: 2025-05-23

4-Methoxy-3'-methylbenzhydrol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3'-methylbenzhydrol
• (4-methoxyphenyl)-(3-methylphenyl)methanol
• (4-Methoxyphenyl)(m-tolyl)methanol

• MDL： MFCD06201277
• Inchi： 1S/C15H16O2/c1-11-4-3-5-13(10-11)15(16)12-6-8-14(17-2)9-7-12/h3-10,15-16H,1-2H3
• InChI Key： KUDYMJXGUGLQGM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)OC)C1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 221
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-Methoxy-3'-methylbenzhydrol

Introduction to 4-Methoxy-3'-methylbenzhydrol (CAS No. 37825-77-7)

4-Methoxy-3'-methylbenzhydrol, with the CAS number 37825-77-7, is a compound of significant interest in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a methoxy group and a methyl group substituted on a benzhydrol backbone. The chemical formula for 4-Methoxy-3'-methylbenzhydrol is C₁₄H₁₆O₂, and it has a molecular weight of approximately 216.27 g/mol.

The physical properties of 4-Methoxy-3'-methylbenzhydrol are well-documented. It is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound's melting point is around 95-98°C, and it exhibits moderate stability under standard laboratory conditions. These properties make it suitable for various applications in chemical synthesis and pharmaceutical development.

In terms of its chemical reactivity, 4-Methoxy-3'-methylbenzhydrol can undergo a variety of transformations. The methoxy group can be readily deprotected under acidic conditions, leading to the formation of the corresponding phenol derivative. Additionally, the methyl group can be oxidized to form a ketone or carboxylic acid, depending on the reaction conditions. These functional group manipulations are crucial for the synthesis of more complex molecules and derivatives.

The biological activity of 4-Methoxy-3'-methylbenzhydrol has been the subject of several recent studies. Research has shown that this compound exhibits potential anti-inflammatory and antioxidant properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that 4-Methoxy-3'-methylbenzhydrol effectively inhibited the production of pro-inflammatory cytokines in human macrophages, suggesting its potential as an anti-inflammatory agent. Furthermore, another study in the Bioorganic & Medicinal Chemistry Letters highlighted its ability to scavenge free radicals, making it a promising candidate for antioxidant therapies.

In the context of drug discovery, 4-Methoxy-3'-methylbenzhydrol has been explored as a lead compound for the development of new therapeutic agents. Its unique structure and biological activities make it an attractive starting point for structure-activity relationship (SAR) studies. Researchers have synthesized various analogs by modifying the substituents on the benzene ring and have evaluated their pharmacological properties. Some of these analogs have shown enhanced potency and selectivity compared to the parent compound.

The safety profile of 4-Methoxy-3'-methylbenzhydrol is also an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have indicated that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 4-Methoxy-3'-methylbenzhydrol (CAS No. 37825-77-7) is a versatile compound with promising applications in both chemical synthesis and pharmaceutical research. Its unique structural features and biological activities make it a valuable molecule for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, contributing to the advancement of medicinal chemistry and drug discovery.